3,7-Dimethyl-7-hydroxyoctanal
3,7-Dimethyl-7-hydroxyoctanal
Hydroxycitronellal is the tertiary alcohol arising from addition of water across the C=C double bond of citronellal. It has a role as an allergen and a fragrance. It derives from a citronellal.
7-Hydroxy-3, 7-dimethyloctanal, also known as 3, 7-dimethyl-7-hydroxyoctan-1-al or 7-hydroxycitronellal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. 7-Hydroxy-3, 7-dimethyloctanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 7-hydroxy-3, 7-dimethyloctanal is primarily located in the cytoplasm and membrane (predicted from logP). 7-Hydroxy-3, 7-dimethyloctanal can be biosynthesized from citronellal.
Hydroxycitronellal is a synthetic fragrance that is widely used in many cosmetics and hygiene products such as deodorants, soaps, antiseptics, and other household items. It has the smell of lilac, lily, and lily of the valley. Hydroxycitronellal has also been shown to be a dermatologic irritant and allergen, and as a result commercially available products are restricted by the International Fragrance Association (IFRA) to contain only 0.1-3.6%. Sensitivity to hydroxycitronellal may be identified with a clinical patch test.
7-Hydroxy-3, 7-dimethyloctanal, also known as 3, 7-dimethyl-7-hydroxyoctan-1-al or 7-hydroxycitronellal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. 7-Hydroxy-3, 7-dimethyloctanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 7-hydroxy-3, 7-dimethyloctanal is primarily located in the cytoplasm and membrane (predicted from logP). 7-Hydroxy-3, 7-dimethyloctanal can be biosynthesized from citronellal.
Hydroxycitronellal is a synthetic fragrance that is widely used in many cosmetics and hygiene products such as deodorants, soaps, antiseptics, and other household items. It has the smell of lilac, lily, and lily of the valley. Hydroxycitronellal has also been shown to be a dermatologic irritant and allergen, and as a result commercially available products are restricted by the International Fragrance Association (IFRA) to contain only 0.1-3.6%. Sensitivity to hydroxycitronellal may be identified with a clinical patch test.
Brand Name:
Vulcanchem
CAS No.:
107-75-5
VCID:
VC0085589
InChI:
InChI=1S/C10H20O2/c1-9(6-8-11)5-4-7-10(2,3)12/h8-9,12H,4-7H2,1-3H3
SMILES:
CC(CCCC(C)(C)O)CC=O
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
3,7-Dimethyl-7-hydroxyoctanal
CAS No.: 107-75-5
Main Products
VCID: VC0085589
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
| CAS No. | 107-75-5 |
|---|---|
| Product Name | 3,7-Dimethyl-7-hydroxyoctanal |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | 7-hydroxy-3,7-dimethyloctanal |
| Standard InChI | InChI=1S/C10H20O2/c1-9(6-8-11)5-4-7-10(2,3)12/h8-9,12H,4-7H2,1-3H3 |
| Standard InChIKey | WPFVBOQKRVRMJB-UHFFFAOYSA-N |
| SMILES | CC(CCCC(C)(C)O)CC=O |
| Canonical SMILES | CC(CCCC(C)(C)O)CC=O |
| Boiling Point | 241.0 °C |
| Density | 0.918-0.923 |
| Physical Description | Liquid colourless liquid with sweet floral lily-like odou |
| Description | Hydroxycitronellal is the tertiary alcohol arising from addition of water across the C=C double bond of citronellal. It has a role as an allergen and a fragrance. It derives from a citronellal. 7-Hydroxy-3, 7-dimethyloctanal, also known as 3, 7-dimethyl-7-hydroxyoctan-1-al or 7-hydroxycitronellal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. 7-Hydroxy-3, 7-dimethyloctanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 7-hydroxy-3, 7-dimethyloctanal is primarily located in the cytoplasm and membrane (predicted from logP). 7-Hydroxy-3, 7-dimethyloctanal can be biosynthesized from citronellal. Hydroxycitronellal is a synthetic fragrance that is widely used in many cosmetics and hygiene products such as deodorants, soaps, antiseptics, and other household items. It has the smell of lilac, lily, and lily of the valley. Hydroxycitronellal has also been shown to be a dermatologic irritant and allergen, and as a result commercially available products are restricted by the International Fragrance Association (IFRA) to contain only 0.1-3.6%. Sensitivity to hydroxycitronellal may be identified with a clinical patch test. |
| Solubility | slightly soluble in water; soluble in alcohol, propylene glycol, and oils; insoluble in glycerol 1 ml in 1 ml 50% alcohol (in ethanol) |
| Synonyms | 7-hydroxycitronellal hydroxycitronellal |
| PubChem Compound | 7888 |
| Last Modified | Nov 11 2021 |
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